Cas no 22864-65-9 (4-(trifluoromethyl)-n-methylaniline)

4-(trifluoromethyl)-n-methylaniline Properties

Names and Identifiers

• N-Methyl-4-(trifluoromethyl)aniline
• n-methyl-n-[4-(trifluoromethyl)phenyl]amine
• 4-(Methylamino)benzotrifluoride
• BenzenaMine, N-Methyl-4-(trifluoroMethyl)-
• 4-(Trifluoromethyl)-N-methylaniline
• 4-Trifluoromethyl-N-methylaniline
• Methyl-(4-trifluoromethyl-phenyl)-amine
• N-methyl-4-(trifluoromethyl)Benzenamine
• N-Methyl-p-trifluoromethylaniline
• <i>N<
• BENZENAMINE,N-METHYL-4-(TRIFLUOROMETHYL)
• methyl-(4-trifluoromethylphenyl)-amine
• N-Methyl-4-trifluoromethylaniline
• methyl[4-(trifluoromethyl)phenyl]amine
• UTUYWZJPVLDHJJ-UHFFFAOYSA-N
• N-methyl-p-(trifluoro
• MFCD07369717
• 4-TRIFLUOROMETHYL-N-METHYLANILINE 97
• CS-M1968
• FT-0651210
• 22864-65-9
• DTXSID30568183
• AM808201
• M2774
• AC-28570
• FS-2364
• AKOS000256655
• SY052871
• F8883-1311
• ZPZMEUPGKHBKPZ-UHFFFAOYSA-N
• SCHEMBL130264
• 4-(Trifluoromethyl)-N-methylaniline, 97%
• N-methyl-p-(trifluoromethyl)aniline
• J-014883
• EN300-1265877
• N-methyl-4-(trifluoromethyl)-aniline
• DB-015467
• +Expand

• MDL： MFCD07369717
• InChIKey： UTUYWZJPVLDHJJ-UHFFFAOYSA-N
• Inchi： 1S/C8H8F3N/c1-12-7-4-2-6(3-5-7)8(9,10)11/h2-5,12H,1H3
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 175.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.06088375g/mol
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 2.82010
• PSA: 12.03000
• Refractive Index: n20/D 1.4888(lit.)
• Boiling Point: 105-106 °C/20 mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: 0.5±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Color/Form: No data avaiable
• Density: 1.2394 g/mL at 25 °C(lit.)

4-(trifluoromethyl)-n-methylaniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 22-43
• Signal Word：Warning

4-(trifluoromethyl)-n-methylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides